2-(4-ethoxyphenyl)-5-((5-methyl-2-phenyloxazol-4-yl)methyl)pyrazolo[1,5-a]pyrazin-4(5H)-one

• IUPAC Name: 2-(4-ethoxyphenyl)-5-[(5-methyl-2-phenyl-1,3-oxazol-4-yl)methyl]pyrazolo[1,5-a]pyrazin-4-one
• InChI: InChI=1S/C25H22N4O3/c1-3-31-20-11-9-18(10-12-20)21-15-23-25(30)28(13-14-29(23)27-21)16-22-17(2)32-24(26-22)19-7-5-4-6-8-19/h4-15H,3,16H2,1-2H3
• InChI Key: FXBQSUFLXPEQTF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NN3C=CN(C(=O)C3=C2)CC4=C(OC(=N4)C5=CC=CC=C5)C
• Molecular Formula: C25H22N4O3
• Molecular Weight: 426.5 g/mol

Description

2-(4-ethoxyphenyl)-5-((5-methyl-2-phenyloxazol-4-yl)methyl)pyrazolo[1,5-a]pyrazin-4(5H)-one is a useful research compound. Its molecular formula is C25H22N4O3 and its molecular weight is 426.476. The purity is usually 95%.
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Scientific Research Applications

Annular Tautomerism in NH-Pyrazoles

Research on NH-pyrazoles, such as those described by Cornago et al. (2009), demonstrates the significance of annular tautomerism in the solid state and solution, facilitated by hydrogen bonding and NMR spectroscopy. This research provides insights into the structural behavior of pyrazole derivatives, which could be relevant to understanding the tautomerism and bonding characteristics of the query compound (Cornago et al., 2009).

Synthesis of Pyrazolo[4,3-e]-1,2,4-triazolo-[1,5-c]pyrimidine Derivatives

Xiao et al. (2008) reported on the synthesis of pyrazolo[4,3-e]-1,2,4-triazolo-[1,5-c]pyrimidine derivatives, aiming to find potent and selective antagonists for the A2A adenosine receptor or potent pesticide lead compounds. This highlights the potential pharmacological and agricultural applications of pyrazolo-triazolo-pyrimidine derivatives (Xiao et al., 2008).

Antidiabetic Activity of Pyrazole-based Heterocycles

Vaddiraju et al. (2022) synthesized novel pyrazole-based heterocycles attached to sugar moieties, exhibiting moderate antidiabetic activity. This indicates the potential of such compounds in creating new therapeutic agents for diabetes management (Vaddiraju et al., 2022).

Role in Modern Medicine and Pharmacy

Fedotov et al. (2022) emphasized the strategic role of pyrazole and 1,2,4-triazole derivatives in modern medicine and pharmacy, underscoring their significant pharmacological potential. This broad applicability suggests that the query compound could also have medical or pharmaceutical relevance (Fedotov et al., 2022).

Synthesis and Antimicrobial Activity

Several studies, such as those by Bhat et al. (2016) and Hassan et al. (2013), have synthesized and evaluated the antimicrobial activities of pyrazole derivatives, suggesting the potential use of such compounds in developing new antimicrobial agents (Bhat et al., 2016); (Hassan et al., 2013).